![molecular formula C19H29N3O5 B5226982 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide](/img/structure/B5226982.png)
1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide
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Overview
Description
1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide, also known as DMAP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. DMAP is a piperidine derivative that is commonly used as a tool for studying the mechanisms of action of certain drugs and as a reagent for chemical synthesis.
Mechanism of Action
The exact mechanism of action of 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide is not fully understood. However, it is believed that 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide acts as a catalyst in certain chemical reactions, particularly those involving amide and ester bonds.
Biochemical and Physiological Effects:
1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity and does not appear to have any significant adverse effects on the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide in lab experiments is its ability to catalyze certain chemical reactions, particularly those involving amide and ester bonds. This makes it a useful tool for chemical synthesis. However, 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide is not suitable for all types of chemical reactions and may not be effective in certain cases.
Future Directions
There are several potential future directions for research involving 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide. One area of interest is the development of new synthetic methods that utilize 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide as a catalyst. Another area of interest is the study of the mechanisms of action of 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide and its potential applications in drug discovery and development.
In conclusion, 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. It has been used as a tool for studying the mechanisms of action of certain drugs and as a reagent for chemical synthesis. While the exact mechanism of action of 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide is not fully understood, it has been shown to have low toxicity and does not appear to have any significant adverse effects on the body. There are several potential future directions for research involving 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide, particularly in the development of new synthetic methods and the study of its potential applications in drug discovery and development.
Synthesis Methods
The synthesis of 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide involves the reaction between 4,5-dimethoxy-2-nitrobenzyl chloride and N,N-diethylpiperidine-3-carboxamide in the presence of a base. The resulting product is then purified through column chromatography to obtain pure 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide.
Scientific Research Applications
1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide has been widely used in scientific research for various purposes. It has been used as a tool for studying the mechanisms of action of certain drugs, particularly those that act on the central nervous system. 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide has also been used as a reagent for chemical synthesis, particularly in the production of amide and ester derivatives.
properties
IUPAC Name |
1-[(4,5-dimethoxy-2-nitrophenyl)methyl]-N,N-diethylpiperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O5/c1-5-21(6-2)19(23)14-8-7-9-20(12-14)13-15-10-17(26-3)18(27-4)11-16(15)22(24)25/h10-11,14H,5-9,12-13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAXSXQABTXUAGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1CCCN(C1)CC2=CC(=C(C=C2[N+](=O)[O-])OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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